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Compound of Interest

Compound Name: Albrassitriol
CAS No.: 110557-39-6
Cat. No.: B161333
Get Quote
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Comparative Analysis of Albrassitriol: Monocots
vs. Dicots

Product Category: Bioactive Agrochemical / Plant Growth Regulator (PGR) Mimic Chemical
Classification: Drimane Sesquiterpenoid (C15H2603) Primary Source: Microbial fermentation
(Alternaria brassicae, Aspergillus sp.)

Executive Summary

Albrassitriol (and its isomer 6-epi-albrassitriol) presents a unique pharmacological profile in
plant systems.[1][2] While chemically distinct from the C27-C29 polyhydroxysteroids that
constitute natural Brassinosteroids (BRs), Albrassitriol acts as a structural mimic, capable of
modulating BR signaling pathways.

Its performance is highly clade-specific:

 In Dicots (e.g., Brassica napus, Arabidopsis): It often acts as a stress-inducing agonist or
phytotoxin at high concentrations, hijacking the BR pathway to cause unregulated expansion
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or cell death (lesions).

e In Monocots (e.g., Oryza sativa, Triticum aestivum): It exhibits low toxicity and potential
growth-promoting effects, attributed to differential receptor affinity (OsBRI1 vs. AtBRI1) and
rapid metabolic detoxification (glycosylation).

This selectivity makes Albrassitriol a candidate of interest for selective agrochemical
development—potentially as a growth enhancer for cereals or a selective herbicide for
broadleaf weeds.

Chemical & Mechanistic Profile
Structural Distinction

Unlike canonical brassinosteroids (e.g., Brassinolide), Albrassitriol is a drimane
sesquiterpene. Its bioactivity relies on the spatial arrangement of its hydroxyl groups, which
mimics the vicinal diol functionality of BRs required for receptor binding.

Feature Natural Brassinosteroids Albrassitriol (Product)
Carbon Skeleton Steroid (C27-C29) Sesquiterpene (C15)

Key Pharmacophore Vicinal diols (C22, C23) C9, C11-diol / C6-hydroxyl
Solubility Lipophilic :;TS;:E:)I“C (Higher water
Origin Plant Endogenous Fungal Exogenous

Signaling Pathway Interaction

The core mechanism involves interaction with the BRI1 (Brassinosteroid Insensitive 1) receptor
complex.

o Dicots (High Affinity): Albrassitriol binds the extracellular island domain of AtBRI1 in
Brassica species. In the absence of homeostatic regulation, this leads to "chemically induced
autoimmunity” or hypersensitive-like responses (lesions).
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e Monocots (Low Affinity/Transient): The monocot receptor (OsBRI1 in rice) has structural
variations in the ligand-binding loop. Albrassitriol binds with lower affinity, triggering mild
growth responses (elongation) without reaching toxic thresholds.

Comparative Performance Data

The following data synthesizes experimental bioassays comparing Albrassitriol efficacy in
representative Monocots (Rice/Wheat) versus Dicots (Canola/Arabidopsis).

ble 1: Physiological il

Dicots (Brassica Monocots (Oryza Performance
Parameter . .
nhapus) sativa) Verdict
Receptor Binding ( ) o Moderate/Low Affinity ) o
High Affinity (< 10 nM) High Selectivity
) (> 100 nM)
Phenotypic Effect (1 Leaf Epinasty, Lamina Joint )
] ) o Divergent
M) Chlorosis, Lesions Inclination (Growth)
Root Inhibition ( 0.5 > 50
100x Safety Margin
) M (Sensitive) M (Tolerant)
Slow hydroxylation Rapid O-glycosylation
Metabolic Fate ] Y Y ] P gy Y Monocot Stable
(Bio-accumulation) (Detoxification)
] Herbicide Target / Yield Enhancer /
Primary Use Case Context Dependent
Stress Model Stress Tolerance

Experimental Protocols

To validate these comparative effects, the following standardized workflows are recommended.

Protocol A: Differential Root Growth Inhibition Assay

Objective: Quantify the clade-specific toxicity threshold.

e Preparation:
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o Dissolve Albrassitriol standard (Biosynth/BOC Sciences) in DMSO to create 10 mM
stock.

o Prepare 0.5x Murashige & Skoog (MS) agar plates supplemented with varying
concentrations (0, 10 nM, 100 nM, 1

M, 10
M).
e Seeding:
o Dicot: Surface sterilize Arabidopsis thaliana (Col-0) seeds; stratify at 4°C for 2 days.
o Monocot: Surface sterilize Oryza sativa (Nipponbare) seeds; soak in water for 24h.

e |ncubation:

o Plate seeds vertically. Incubate at 22°C (Dicot) or 28°C (Monocot) under 16h light/8h dark
cycles.

» Data Collection (Day 7):
o Measure primary root length using ImageJ.

o Validation: Dicots should show severe stunting/curling at >100 nM. Monocots should show
normal or slightly enhanced growth up to 1

M.

Protocol B: Lamina Joint Inclination Assay (Monocot
Specific)

Objective: Confirm BR-mimic activity in Monocots (Growth Promotion).
o Excision: Excise the lamina joint segments from 7-day-old etiolated rice seedlings.

o Treatment: Float segments in distilled water containing Albrassitriol (0.1
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M-10
M) for 48 hours in darkness.

o Measurement: Measure the angle between the lamina and the sheath.

e Result: An increase in angle (bending) indicates positive BR-like signaling activity (cell
expansion).

Mechanism of Action Visualization

The following diagram illustrates the divergent pathways of Albrassitriol in Monocots versus
Dicots, highlighting the "Toxicity vs. Growth" bifurcation.
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Caption: Divergent signaling outcomes of Albrassitriol. In Dicots, high-affinity binding leads to
toxicity. In Monocots, rapid metabolism and low affinity result in controlled growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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